Cas no 383128-98-1 (2-(thiophen-2-yl)azepane)
2-(thiophen-2-yl)azepane structure
Product Name:2-(thiophen-2-yl)azepane
CAS No:383128-98-1
MF:C10H15NS
MW:181.29780125618
CID:298473
PubChem ID:4411882
Update Time:2025-09-23
2-(thiophen-2-yl)azepane Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine,hexahydro-2-(2-thienyl)-
- 2-thiophen-2-ylazepane
- 2-THIOPHEN-2-YL-AZEPANE
- MFCD02663696
- SCHEMBL4599754
- 2-(thiophen-2-yl)azepane
- DTXSID00402989
- 383128-98-1
- AKOS005257446
- Oprea1_273924
- 2-thiophen-2-yl-azepane, AldrichCPR
-
- Inchi: 1S/C10H15NS/c1-2-5-9(11-7-3-1)10-6-4-8-12-10/h4,6,8-9,11H,1-3,5,7H2
- InChI Key: KRQAQWCVTRHERQ-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1CCCCCN1
Computed Properties
- Exact Mass: 181.09300
- Monoisotopic Mass: 181.09252066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 40.3Ų
Experimental Properties
- Density: 1.042
- Boiling Point: 283°Cat760mmHg
- Flash Point: 125°C
- Refractive Index: 1.531
- PSA: 40.27000
- LogP: 3.28160
2-(thiophen-2-yl)azepane Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(thiophen-2-yl)azepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM286185-100mg |
2-(Thiophen-2-yl)azepane |
383128-98-1 | 97% | 100mg |
$237 | 2024-07-17 | |
| Chemenu | CM286185-500mg |
2-(Thiophen-2-yl)azepane |
383128-98-1 | 97% | 500mg |
$976 | 2024-07-17 | |
| TRC | B587958-10mg |
2-(thiophen-2-yl)azepane |
383128-98-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B587958-50mg |
2-(thiophen-2-yl)azepane |
383128-98-1 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B587958-100mg |
2-(thiophen-2-yl)azepane |
383128-98-1 | 100mg |
$ 115.00 | 2022-06-07 | ||
| A2B Chem LLC | AF58441-1g |
2-THIOPHEN-2-YL-AZEPANE |
383128-98-1 | 95+% | 1g |
$1816.00 | 2024-04-20 | |
| A2B Chem LLC | AF58441-2g |
2-THIOPHEN-2-YL-AZEPANE |
383128-98-1 | 95+% | 2g |
$2322.00 | 2024-04-20 | |
| A2B Chem LLC | AF58441-5g |
2-THIOPHEN-2-YL-AZEPANE |
383128-98-1 | 95+% | 5g |
$3530.00 | 2024-04-20 | |
| A2B Chem LLC | AF58441-10g |
2-THIOPHEN-2-YL-AZEPANE |
383128-98-1 | 95+% | 10g |
$4628.00 | 2024-04-20 | |
| A2B Chem LLC | AF58441-25g |
2-THIOPHEN-2-YL-AZEPANE |
383128-98-1 | 95+% | 25g |
$6878.00 | 2024-04-20 |
2-(thiophen-2-yl)azepane Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
383128-98-1 (2-(thiophen-2-yl)azepane) Related Products
- 90090-64-5(2-(2-Thienyl)pyrrolidine)
- 777887-44-2(2-(5-methylthiophen-2-yl)azetidine)
- 1082391-74-9(4-pyrrolidin-1-yl-4-thiophen-2-ylbutan-1-amine)
- 524674-41-7(2-(5-methylthiophen-2-yl)pyrrolidine)
- 1256482-77-5(2-(5-methylthiophen-2-yl)pyrrolidine hydrochloride)
- 527674-20-0(2-(5-methylthiophen-2-yl)azepane)
- 777886-76-7(2-(thiophen-2-yl)azetidine)
- 270902-38-0(2-(2-Thienyl)piperidine)
- 6309-17-7(N-methyl-1-thiophen-2-ylpropan-1-amine)
- 98960-71-5(Pyrrolidine, 1-methyl-2-(2-thienyl)-)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent